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Compound of Interest

Compound Name: Fluazifop-p-butyl

Cat. No.: B166164

Introduction

Fluazifop-p-butyl is a selective, systemic, post-emergence herbicide specifically targeting
annual and perennial grass weeds in a variety of broadleaf crops.[1][2][3] Its mode of action
involves the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, which is a critical step
in fatty acid biosynthesis in grasses.[4][5][6] This inhibition disrupts the formation of cell
membranes, leading to necrosis in the meristematic regions (nodes and buds) and eventual
death of the susceptible grass species.[5] The efficacy of Fluazifop-p-butyl is influenced by
several factors, including application timing, dosage, environmental conditions, and the use of
adjuvants.[4][7][8] These notes provide detailed protocols for conducting experiments to

optimize its use.

Mechanism of Action Pathway

Fluazifop-p-butyl is absorbed by the foliage and translocated through the phloem to the
meristematic tissues.[5] Inside the plant, it is metabolized to its active form, fluazifop acid,
which inhibits the ACCase enzyme.[9]
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Caption: Mode of action for Fluazifop-p-butyl, from application to weed death.

Experimental Protocols
Protocol 1: Dose-Response and Application Timing
Evaluation

This protocol is designed to determine the optimal dose of Fluazifop-p-butyl and the most
effective time of day for application to control specific grass weeds. Efficacy is highly
dependent on environmental conditions at the time of application.[4][7]
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Objective: To identify the minimum effective dose and optimal application time for Fluazifop-p-
butyl for maximizing grass weed control.

Materials:

Fluazifop-p-butyl formulation (e.g., 150 g/L EC)[1]

Adjuvant (Nonionic surfactant or Crop Oil Concentrate is required)[5][10]

CO2 backpack sprayer with appropriate nozzles (e.g., flat fan 80.02)[4]

Personal Protective Equipment (PPE)

Plot markers and measuring tools

Data collection sheets or electronic device

Methodology:
o Experimental Design:

o Use a randomized block design with a factorial arrangement of treatments and a minimum
of three to four replications.[4][11][12]

o Factor A: Fluazifop-p-butyl doses (e.g., 80, 110, 140, 170, 200 g a.i./ha).[4][7] Include a
weed-free control (manual weeding) and an untreated (weedy) control.[12][13]

o Factor B: Application times (e.g., 2a.m., 6 a.m., 11 a.m., 4 p.m., 9 p.m.) to capture a
range of environmental conditions.[4][7]

» Site Preparation and Seeding:

o Select a field with uniform soil type and a known history of target grass weed infestation
(e.g., Urochloa plantaginea, Eleusine indica, Digitaria horizontalis).[7][13]

o Sow the desired broadleaf crop (e.g., soybean, common bean, groundnut).[4][11][12][13]

» Herbicide Application:
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o Apply treatments post-emergence when grass weeds are at the 2-5 leaf stage or have up
to two tillers.[1][4]

o Calibrate the sprayer to deliver a consistent spray volume (e.g., 100 or 200 L/ha).[4][13]

o Add a recommended adjuvant, such as a nonionic surfactant or crop oil concentrate, to
the spray tank as per the product label.[4][5]

o At each application time, record environmental data: air temperature, relative humidity, and
photosynthetically active radiation (PAR).[4][7]

Data Collection and Assessment:

o Weed Control Efficacy: Visually assess weed control at 14 and 28 days after treatment
(DAT) using a 0-100% scale (0 = no control, 100 = complete death).

o Weed Dry Mass: At 20-28 DAT, collect all weed biomass from a designated quadrat within
each plot. Dry the samples at 60-70°C to a constant weight.[7]

o Crop Phytotoxicity: Visually assess crop injury at 7 and 14 DAT on a 0-100% scale (0 = no
injury, 100 = crop death).[14]

o Crop Yield: At crop maturity, harvest the designated yield area from each plot and
determine the grain yield, adjusting for moisture content.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.scielo.br/j/pd/a/GHTp4cDZpR76w5SpJQkDrNP/
https://cals.cornell.edu/weed-science/herbicides/herbicide-reference/fusilade-dx-fluazifop-p-butyl
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/324.htm
https://www.researchgate.net/publication/315946912_Fluazifop-P-butyl_efficacy_as_a_function_of_application_time_and_herbicide_dose
https://www.cambridge.org/core/journals/weed-science/article/abs/effect-of-application-factors-on-postemergence-phytotoxicity-of-fluazifopbutyl-haloxyfopmethyl-and-sethoxydim/98AF362F1A2CBF5F0B74B682EA7F667A
https://www.cambridge.org/core/journals/weed-science/article/abs/effect-of-application-factors-on-postemergence-phytotoxicity-of-fluazifopbutyl-haloxyfopmethyl-and-sethoxydim/98AF362F1A2CBF5F0B74B682EA7F667A
https://www.invasive.org/gist/products/handbook/12.Fluazifop.pdf
https://www.invasive.org/gist/products/handbook/21.adjuvants.pdf
https://awsjournal.org/article/reduced-rates-of-fluazifop-p-butil-fomesafen-on-weed-control-in-soybean/
https://awsjournal.org/article/reduced-rates-of-fluazifop-p-butil-fomesafen-on-weed-control-in-soybean/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20143382355
https://awsjournal.org/article/optimizing-fluazifop-p-butyl-application-on-postemergence-soybeans-glycine-max/
https://awsjournal.org/article/optimizing-fluazifop-p-butyl-application-on-postemergence-soybeans-glycine-max/
https://awsjournal.org/article/weed-management-in-beans-using-subdoses-of-fluazifop-p-butyl-fomesafen/
https://awsjournal.org/article/weed-management-in-beans-using-subdoses-of-fluazifop-p-butyl-fomesafen/
https://www.benchchem.com/product/b166164#post-emergence-application-techniques-for-fluazifop-p-butyl-experiments
https://www.benchchem.com/product/b166164#post-emergence-application-techniques-for-fluazifop-p-butyl-experiments
https://www.benchchem.com/product/b166164#post-emergence-application-techniques-for-fluazifop-p-butyl-experiments
https://www.benchchem.com/product/b166164#post-emergence-application-techniques-for-fluazifop-p-butyl-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166164?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

